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ABBV-599 is a novel, fixed-dose combination of elsubrutinib, a Bruton's tyrosine kinase (BTK)
inhibitor, and upadacitinib, a Janus kinase (JAK) inhibitor.[1] It has been investigated for the
treatment of autoimmune diseases such as rheumatoid arthritis and systemic lupus
erythematosus (SLE).[1][3] The rationale for this combination is to target multiple, non-
overlapping signaling pathways involved in the pathophysiology of these diseases.[4]

Signaling Pathways of ABBV-599 Components

The therapeutic effect of ABBV-599 is derived from the combined action of its two components
on distinct intracellular signaling cascades that are crucial for immune cell function.

o Elsubrutinib (BTK Inhibitor): Bruton's tyrosine kinase is a key enzyme in the B-cell receptor
signaling pathway. Inhibition of BTK interferes with B-cell proliferation, differentiation, and
antibody production, which are central to the pathology of many autoimmune diseases.

o Upadacitinib (JAK Inhibitor): Janus kinases are a family of enzymes that transduce cytokine-
mediated signals. A variety of pro-inflammatory cytokines rely on the JAK-STAT signaling
pathway. By inhibiting JAKs, upadacitinib dampens the inflammatory response driven by
these cytokines.

Below is a diagram illustrating the targeted signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Safety and efficacy of elsubrutinib or upadacitinib alone or in combination (ABBV-599) in
patients with rheumatoid arthritis and inadequate response or intolerance to biological
therapies: a multicentre, double-blind, randomised, controlled, phase 2 trial - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13432353/docs?utm_src=pdf-body-img#part-1-preclinical-evaluation-of-abbv-599
https://www.benchchem.com/product/b13432353?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/38293957/
https://pubmed.ncbi.nlm.nih.gov/38293957/
https://pubmed.ncbi.nlm.nih.gov/38293957/
https://pubmed.ncbi.nlm.nih.gov/38293957/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2. TLC BioSciences | Pipeline | TLC599 [ticbio.com]

3. Study Details Page [abbvieclinicaltrials.com]

4. Efficacy and Safety of ABBV-599 High Dose (Elsubrutinib 60 mg and Upadacitinib 30 mg)
and Upadacitinib Monotherapy for the Treatment of Systemic Lupus Erythematosus: A Phase
2, Double-blind, Placebo-controlled Trial - ACR Meeting Abstracts [acrabstracts.org]

 To cite this document: BenchChem. [Part 1: Preclinical Evaluation of ABBV-599].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13432353/docs#part-1-preclinical-evaluation-of-
abbv-599]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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